molecular formula C9H9BrN2 B8777914 6-Bromo-5,7-dimethylimidazo[1,2-a]pyridine

6-Bromo-5,7-dimethylimidazo[1,2-a]pyridine

Cat. No.: B8777914
M. Wt: 225.08 g/mol
InChI Key: RMHDABFXQXYPBG-UHFFFAOYSA-N
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Description

6-Bromo-5,7-dimethylimidazo[1,2-a]pyridine is a useful research compound. Its molecular formula is C9H9BrN2 and its molecular weight is 225.08 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C9H9BrN2

Molecular Weight

225.08 g/mol

IUPAC Name

6-bromo-5,7-dimethylimidazo[1,2-a]pyridine

InChI

InChI=1S/C9H9BrN2/c1-6-5-8-11-3-4-12(8)7(2)9(6)10/h3-5H,1-2H3

InChI Key

RMHDABFXQXYPBG-UHFFFAOYSA-N

Canonical SMILES

CC1=CC2=NC=CN2C(=C1Br)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

5-Bromo-4,6-dimethyl-pyridin-2-ylamine (1.51 g, 7.5 mmol) and chloroacetaldehyde (0.95 ml, 50% in water, 7.5 mmol) were mixed with toluene (12 ml). The mixture was heated to reflux for 3 h, upon which time a dark solid residue appeared at the bottom of the reaction flask. After cooling down to rt, NaHCO3 (20 ml, sat. aq.) and CH2Cl2 (20 ml) were added. Layers were separated and the aqueous layer was further extracted with CH2Cl2 (20 ml×2). The combined CH2Cl2 was dried (Na2SO4), filtered and concentrated. The residue was purified by column chromatography on silica gel (CH2Cl2/CH3OH, 18:1) to give the 6-bromo-5,7-dimethyl-imidazo[1,2-a]pyridine as a yellow oil (985 mg, 58%, contaminated with some starting material).
Quantity
1.51 g
Type
reactant
Reaction Step One
Quantity
0.95 mL
Type
reactant
Reaction Step One
Quantity
12 mL
Type
reactant
Reaction Step One
Quantity
20 mL
Type
reactant
Reaction Step Two
Quantity
20 mL
Type
solvent
Reaction Step Two

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